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Compound of Interest

Compound Name: Pipecolic acid-d9

Cat. No.: B585967 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling

procedures, and experimental considerations for Pipecolic acid-d9 (CAS No: 790612-94-1).

While a specific Safety Data Sheet (SDS) for this deuterated compound is not readily available,

this document synthesizes information from suppliers and data for the analogous non-

deuterated L-pipecolic acid to ensure safe laboratory practices. Pipecolic acid-d9 is primarily

utilized as an internal standard for the precise quantification of pipecolic acid in biological

samples using mass spectrometry techniques.

Section 1: Safety Data Sheet (SDS) and Hazard
Identification
Although a dedicated SDS for Pipecolic acid-d9 is not available, the hazard profile is expected

to be analogous to that of L-pipecolic acid. The following information is based on available data

for the non-deuterated form.

Hazard Identification:

Pipecolic acid is classified as causing skin irritation, serious eye irritation, and potential

respiratory irritation.[1][2][3]

GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[1][3]
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Signal Word: Warning

Precautionary Statements:

Prevention: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264 (Wash skin

thoroughly after handling), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear

protective gloves/protective clothing/eye protection/face protection).

Response: P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN

EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing), P304+P340 (IF INHALED: Remove person to fresh air

and keep comfortable for breathing), P312 (Call a POISON CENTER/doctor if you feel

unwell).

Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405

(Store locked up).

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).

First-Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

provide artificial respiration and seek immediate medical attention.

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing and consult a physician.

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a physician or poison control center immediately.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.
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Specific Hazards: May emit toxic fumes under fire conditions.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures:

Personal Precautions: Use personal protective equipment. Avoid dust formation and

breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe

areas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.

Section 2: Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Pipecolic acid-d9.

Property Value

CAS Number 790612-94-1

Molecular Formula C₆H₂D₉NO₂

Molecular Weight 138.21 g/mol

Appearance White to off-white solid

Purity ≥98% (Isotopic Enrichment)

Solubility Soluble in water and DMSO

Storage Temperature -20°C for long-term storage

Section 3: Handling and Personal Protective
Equipment
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Proper handling and the use of appropriate personal protective equipment (PPE) are crucial to

minimize exposure and ensure laboratory safety.

Recommended Personal Protective Equipment (PPE):

Equipment Specification

Eye/Face Protection

Wear safety glasses with side-shields

conforming to EN166 (EU) or NIOSH (US)

approved standards.

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber).

Handle with gloves. Gloves must be inspected

prior to use.

Body Protection Laboratory coat.

Respiratory Protection

For nuisance exposures use type P95 (US) or

type P1 (EU EN 143) particle respirator. For

higher-level protection use type OV/AG/P99

(US) or type ABEK-P2 (EU EN 143) respirator

cartridges.

Section 4: Experimental Protocols and Visualization
The primary application of Pipecolic acid-d9 is as an internal standard in quantitative mass

spectrometry-based assays. Below is a generalized experimental workflow and a diagram

illustrating the hierarchy of safety controls.

General Experimental Workflow for using Pipecolic acid-d9 as an Internal Standard:

Stock Solution Preparation:

Allow the vial of Pipecolic acid-d9 to equilibrate to room temperature before opening.

Accurately weigh a precise amount of the solid.

Dissolve the compound in a suitable solvent (e.g., methanol, water, or DMSO) to a known

concentration (e.g., 1 mg/mL).
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Store the stock solution at -20°C or as recommended by the supplier.

Working Solution Preparation:

Prepare serial dilutions of the stock solution to create working solutions at the desired

concentrations for spiking into samples and creating calibration curves.

Sample Preparation:

To each biological sample (e.g., plasma, urine, tissue homogenate) and calibration

standard, add a known amount of the Pipecolic acid-d9 internal standard working

solution.

Vortex mix thoroughly.

Proceed with the sample extraction protocol (e.g., protein precipitation, liquid-liquid

extraction, or solid-phase extraction).

LC-MS/MS Analysis:

Inject the extracted samples onto the LC-MS/MS system.

Monitor the specific mass transitions for both the analyte (Pipecolic acid) and the internal

standard (Pipecolic acid-d9).

The ratio of the analyte peak area to the internal standard peak area is used for

quantification.
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Caption: General workflow for using Pipecolic acid-d9 as an internal standard.

Hierarchy of Safety Controls:

To ensure the safest possible handling of Pipecolic acid-d9, a hierarchical approach to risk

mitigation should be implemented. This involves prioritizing engineering and administrative

controls over a sole reliance on personal protective equipment.
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Hierarchy of Safety Controls for Handling Pipecolic Acid-d9

Elimination/Substitution
(Not Feasible)

Engineering Controls

Administrative Controls Chemical Fume Hood Adequate Ventilation

Personal Protective Equipment (PPE) Standard Operating Procedures (SOPs) Proper Training Clear Labeling

Gloves Safety Goggles Lab Coat Respirator (if needed)
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Caption: Hierarchy of safety controls for handling chemical powders.

By adhering to the safety guidelines, handling procedures, and experimental protocols outlined

in this technical guide, researchers, scientists, and drug development professionals can safely

and effectively utilize Pipecolic acid-d9 in their work. Always consult with your institution's

environmental health and safety department for specific guidance and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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